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molecular formula C7H7IN2O B8441333 N-Hydroxy-4-iodo-benzamidine

N-Hydroxy-4-iodo-benzamidine

Cat. No. B8441333
M. Wt: 262.05 g/mol
InChI Key: IZOWTMSTHJGGCO-UHFFFAOYSA-N
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Patent
US08569285B2

Procedure details

17.3 g (249 mmol) of hydroxylamine hydrochloride and then 35 ml (251 mmol) of triethylamine are added to 80 ml of DMSO. A voluminous white precipitate forms, and the reaction mixture is diluted with a small amount of THF. After stirring for 1 hour, the precipitate is filtered off. The filtrate is collected and then transferred to a flask to which there are added 9.55 g (41.7 mmol) of 4-iodobenzonitrile. The reaction mixture is stirred overnight at ambient temperature and is then cooled in an ice bath and 200 mL of water are added. The precipitate is filtered off to yield the expected product.
Quantity
17.3 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
reactant
Reaction Step One
Name
Quantity
80 mL
Type
reactant
Reaction Step One
Quantity
9.55 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
Quantity
200 mL
Type
solvent
Reaction Step Four

Identifiers

REACTION_CXSMILES
Cl.[NH2:2][OH:3].C(N(CC)CC)C.CS(C)=O.[I:15][C:16]1[CH:23]=[CH:22][C:19]([C:20]#[N:21])=[CH:18][CH:17]=1>C1COCC1.O>[OH:3][N:2]=[C:20]([C:19]1[CH:22]=[CH:23][C:16]([I:15])=[CH:17][CH:18]=1)[NH2:21] |f:0.1|

Inputs

Step One
Name
Quantity
17.3 g
Type
reactant
Smiles
Cl.NO
Name
Quantity
35 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
Quantity
80 mL
Type
reactant
Smiles
CS(=O)C
Step Two
Name
Quantity
9.55 g
Type
reactant
Smiles
IC1=CC=C(C#N)C=C1
Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C1CCOC1
Step Four
Name
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
After stirring for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
the precipitate is filtered off
CUSTOM
Type
CUSTOM
Details
The filtrate is collected
CUSTOM
Type
CUSTOM
Details
transferred to a flask to which there
STIRRING
Type
STIRRING
Details
The reaction mixture is stirred overnight at ambient temperature
Duration
8 (± 8) h
TEMPERATURE
Type
TEMPERATURE
Details
is then cooled in an ice bath
FILTRATION
Type
FILTRATION
Details
The precipitate is filtered off

Outcomes

Product
Details
Reaction Time
1 h
Name
Type
product
Smiles
ON=C(N)C1=CC=C(C=C1)I

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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